Cas no 25377-91-7 (Naphthalenesulfonicacid, methylenebis-)

• Product Name: Naphthalenesulfonicacid, methylenebis-
• CAS No: 25377-91-7
• MF: C₂₁H₁₆O₆S₂
• MW: 428.478143692017
• CID: 287053
• PubChem ID: 117460
• Update Time: 2025-04-19

Naphthalenesulfonicacid, methylenebis- Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, methylenebis-
• 4-[(4-sulfonaphthalen-1-yl)methyl]naphthalene-1-sulfonic acid
• 1-naphthalenesulfonic acid, 2,2'-methylenebis-
• 2,2'-Methylenedinaphthalene-1-sulfonic acid
• DTXSID30891549
• 25377-91-7
• 74381-45-6
• Dinaphthylmethane-4,4'-disulfonic acid
• Naphthalenesulfonic acid, methylenebis-
• Methylenedinaphthalenesulfonic acid

• Inchi： 1S/C21H16O6S2/c22-28(23,24)20-11-9-14(16-5-1-3-7-18(16)20)13-15-10-12-21(29(25,26)27)19-8-4-2-6-17(15)19/h1-12H,13H2,(H,22,23,24)(H,25,26,27)
• InChI Key： LOVAOFAFMFWSKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)CC1C=CC(=C2C=CC=CC=12)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 428.03888
• Monoisotopic Mass: 428.03883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 3.8

Experimental Properties

• Density: 1.516
• Refractive Index: 1.722
• PSA: 108.74